![molecular formula C19H21F2N B8550574 4-[2,2-Bis(4-fluorophenyl)ethyl]piperidine CAS No. 107071-89-6](/img/structure/B8550574.png)
4-[2,2-Bis(4-fluorophenyl)ethyl]piperidine
Cat. No. B8550574
M. Wt: 301.4 g/mol
InChI Key: RSRJNHGJHDHEQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Fc1ccc(C(=CC2CCNCC2)c2ccc(F)cc2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
c1ccc(C(CC2CCNCC2)c2ccccc2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:44][CH2:45][CH2:46][CH2:47][CH2:48][CH3:49].[ClH:21].[F:22][c:23]1[cH:24][cH:25][c:26]([C:29](=[CH:30][CH:31]2[CH2:32][CH2:33][NH:34][CH2:35][CH2:36]2)[c:37]2[cH:38][cH:39][c:40]([F:43])[cH:41][cH:42]2)[cH:27][cH:28]1.[c:1]1([CH:2]([c:3]2[cH:4][cH:5][cH:6][cH:7][cH:8]2)[CH2:9][CH:10]2[CH2:11][CH2:12][NH:13][CH2:14][CH2:15]2)[cH:16][cH:17][cH:18][cH:19][cH:20]1>>[F:22][c:23]1[cH:24][cH:25][c:26]([CH:29]([CH2:30][CH:31]2[CH2:32][CH2:33][NH:34][CH2:35][CH2:36]2)[c:37]2[cH:38][cH:39][c:40]([F:43])[cH:41][cH:42]2)[cH:27][cH:28]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCCCCC
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
Cl
|
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Name
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Fc1ccc(C(=CC2CCNCC2)c2ccc(F)cc2)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Fc1ccc(C(=CC2CCNCC2)c2ccc(F)cc2)cc1
|
|
Name
|
c1ccc(C(CC2CCNCC2)c2ccccc2)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc(C(CC2CCNCC2)c2ccccc2)cc1
|
Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
|
Fc1ccc(C(CC2CCNCC2)c2ccc(F)cc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
